Cas no 2366997-22-8 ((2S)-4-Iodo-2-isopropyl-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine)

• Product Name: (2S)-4-Iodo-2-isopropyl-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine
• CAS No: 2366997-22-8
• MF: C₁₀H₁₃IN₂
• MW: 288.128094434738
• CID: 5223595
• Update Time: 2026-03-07

(2S)-4-Iodo-2-isopropyl-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-Iodo-2-isopropyl-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C10H13IN2/c1-6(2)9-5-7-8(11)3-4-12-10(7)13-9/h3-4,6,9H,5H2,1-2H3,(H,12,13)/t9-/m0/s1
• InChI Key： XBPOEVXPAJJNMT-VIFPVBQESA-N
• SMILES： C12N[C@H](C(C)C)CC1=C(I)C=CN=2

Additional information on (2S)-4-Iodo-2-isopropyl-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine

Introduction to (2S)-4-Iodo-2-isopropyl-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine (CAS No. 2366997-22-8)

(2S)-4-Iodo-2-isopropyl-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2366997-22-8, belongs to the pyrrolopyridine class of molecules, which are well-known for their diverse biological activities and potential applications in drug development. The specific stereochemistry denoted by the (2S) configuration further enhances its structural complexity and functional properties, making it a subject of intense study in synthetic organic chemistry and bioorganic chemistry.

The molecular structure of (2S)-4-Iodo-2-isopropyl-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine features a fused ring system consisting of a pyrrole ring connected to a pyridine ring. This arrangement creates a rigid framework that can interact with biological targets in precise ways. The presence of an iodo substituent at the 4-position and an isopropyl group at the 2-position introduces both electronic and steric effects that modulate the compound's reactivity and binding affinity. Such structural features are often exploited in medicinal chemistry to optimize pharmacokinetic properties and target specificity.

In recent years, there has been a growing interest in pyrrolopyridine derivatives due to their demonstrated efficacy as scaffolds for small-molecule drugs. For instance, several analogs of this class have shown promise in inhibiting kinases and other enzymes involved in cancer pathways. The (S)-configuration at the 2-position is particularly noteworthy, as stereochemistry plays a critical role in determining biological activity. Studies have indicated that the (S)-enantiomer often exhibits enhanced binding affinity and reduced toxicity compared to its racemic counterpart.

One of the most compelling aspects of (2S)-4-Iodo-2-isopropyl-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine is its utility as a building block for more complex pharmacophores. The iodo substituent, in particular, serves as an excellent handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions allow chemists to introduce diverse aryl or vinyl groups, expanding the compound's potential applications in drug discovery. Similarly, the isopropyl group can be modified through oxidation or reduction strategies to alter electronic properties or introduce new binding motifs.

The synthesis of (2S)-4-Iodo-2-isopropyl-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine presents unique challenges due to its complex stereochemistry and multiple functional groups. However, advances in asymmetric synthesis have made it increasingly feasible to produce enantiomerically pure forms of this compound on a scalable basis. Techniques such as chiral auxiliary-assisted synthesis or transition-metal-catalyzed asymmetric hydrogenation have been employed to achieve high enantiomeric excesses (ee). These methods are crucial for ensuring that the final product retains its intended biological activity without unwanted side effects.

Recent research has highlighted the therapeutic potential of (2S)-4-Iodo-2-isopropyl-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine and its derivatives in addressing neurological disorders. For example, studies suggest that certain pyrrolopyridines can modulate neurotransmitter receptors or inhibit enzymes associated with neurodegeneration. The (S)-configuration, combined with the presence of halogenated and alkylated substituents, makes this compound an attractive candidate for further exploration in this area. Preclinical studies have demonstrated promising results in animal models, indicating that further investigation may lead to novel treatments for conditions such as Alzheimer's disease or Parkinson's disease.

The role of computational chemistry has also been instrumental in understanding the behavior of (2S)-4-Iodo-2-isopropyl-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine and its derivatives. Molecular modeling techniques allow researchers to predict binding modes and interaction energies with biological targets before conducting expensive wet-lab experiments. This approach accelerates the drug discovery process by identifying promising candidates early in the development pipeline. Additionally, virtual screening methods have been employed to identify new analogs with enhanced potency or selectivity based on known bioactive structures.

In conclusion,(2S)-4-Iodo-2-isopropyl-2,3-dihydro-1H-pyrrolo[2,3-b]pyridine (CAS No. 2366997-22-8) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features—comprising a fused pyrrole-pyridine system with specific stereochemistry and functional groups—make it a valuable tool for developing novel therapeutics. As our understanding of molecular interactions continues to evolve,(S)-configurations compounds like this one will likely play an increasingly important role in addressing some of today's most challenging medical conditions.